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Introduction

OptoBI-1 is a photoswitchable agonist for Transient Receptor Potential Canonical (TRPC)
channels, specifically TRPC3, TRPC6, and TRPC7.[1][2] This small molecule, derived from the
TRPC activator GSK1702934A, incorporates an azobenzene moiety that allows for reversible
control of its activity using light.[2][3] In its thermally stable trans configuration, OptoBI-1 is
inactive. Upon illumination with UV light (e.g., 365 nm), it isomerizes to the cis form, which is a
potent activator of TRPC channels.[4] This activation leads to an influx of cations, primarily
Ca2+, enabling precise spatiotemporal control over intracellular signaling pathways. The cis
isomer can be rapidly converted back to the inactive trans form with blue light (e.g., 430-445
nm), thus switching off the channel activity. This reversible control makes OptoBI-1 a valuable
tool for studying the physiological roles of TRPC channels in various cell types, including
neurons and endothelial cells.

Quantitative Data Summary

The performance of OptoBI-1 has been characterized across several studies. The following
tables summarize key quantitative parameters for its use in microscopy experiments.

Table 1: OptoBI-1 Photoswitching Properties
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Parameter Value Reference
Activation Wavelength 365 nm (UV)
Deactivation Wavelength 430 - 445 nm (Blue)
Active Isomer cis
Inactive Isomer trans
Typical Concentration 10 uM
Table 2: Reported Experimental Parameters and Effects
lllumination
. Duration Observed
Cell Type Light Source L Reference
(Activation/De Effect
activation)
HEK?293 cells Increased
expressing Xenon lamp 10s/30s intracellular
TRPC3 Ca2+
HEK?293 cells N Increased
) Xenon lamp / Not specified /
expressing - TRPCG6 current
LED Not specified -
TRPC6 densities
Murine Reversible
hippocampal Not specified Not specified suppression of
neurons neuronal firing
Reversible
Human vascular N increase in
] Not specified 10s/30s )
endothelial cells intracellular
Caz+

Table 3: Kinetic Properties of OptoBI-1 Mediated TRPC6 Activation (at -60 mV)
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. Half-life Time
Parameter Light Source Reference
Constant (tH)
Activation Xenon Lamp Not specified
Significantly faster
LED J Y
than Xenon Lamp
Deactivation Xenon Lamp Not specified
Significantly faster
LED g Y
than Xenon Lamp
Fast Inactivation Xenon Lamp Not specified
LED Not specified
Slow Inactivation Xenon Lamp Not specified
LED Not specified

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of OptoBI-1 action and a typical experimental

workflow for its use in microscopy.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1193284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

External Light Stimulus

w Blue Light (430-445 nm)

Jsomerization
OptoBI-1 Isomerization
\ 4
— D
trans-OptoBI-1 (Inactive) cis-OptoBI-1 (Active)
— P
Unbinds/Inactive Binds and Activates

TRPC Channel Gatin

TRPC Channel (Closed)

A

TRPC Channel (Open)

Cellular ;response

Ca2+ Influx

A

G)ownstream Signaling Eventa

Click to download full resolution via product page

Caption: OptoBI-1 signaling pathway.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1193284?utm_src=pdf-body-img
https://www.benchchem.com/product/b1193284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Cell Culture
(e.9., HEK293, Neurons)

2. Load Cells with OptoBI-1 (10 M)
and Calcium Indicator (e.g., R-GECO)

4. Record Baseline Fluorescence
(in the dark)

5. Activate with UV Light (365 nm, 10)

6. Record Cellular Response
(€. Caz+ influx)

7. Deactiv:

ate with Blue Light (430 nm, 30s)

8. Record Return to Baseline

Repeat Cycles?
o

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for OptoBI-1
Photoswitching in Microscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193284#experimental-setup-for-optobi-1-
photoswitching-in-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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